1,8-Dimethoxy-2-hydroxyxanthone

• Molecular Formula: C15H12O5
• Molecular Weight: 272.25 g/mol
• InChI: InChI=1S/C15H12O5/c1-18-9-4-3-5-10-12(9)14(17)13-11(20-10)7-6-8(16)15(13)19-2/h3-7,16H,1-2H3
• InChIKey: GBFMELJNPSCLBJ-UHFFFAOYSA-N

1,8-Dimethoxy-2-hydroxyxanthone for Research: A Baseline Overview for Scientific Procurement

1,8-Dimethoxy-2-hydroxyxanthone (CAS: 38974-76-4), also referred to as 2-hydroxy-1,8-dimethoxyxanthone, is a naturally occurring oxygenated xanthone derivative primarily isolated from the roots and timber of various Calophyllum species (Clusiaceae), including C. inophyllum, C. calaba, C. membranaceum, and C. teysmannii [1][2]. As a tetraoxygenated xanthone with a specific substitution pattern (hydroxyl at C-2; methoxyl at C-1 and C-8), it belongs to a compound class recognized for diverse bioactivities, yet the precise quantitative differentiation of this specific congener from its close structural analogs remains sparsely documented in primary literature. This evidence guide aims to clarify its verifiable points of differentiation for informed research selection.

1

Natural product xanthone isolated from Calophyllum spp.

2

Low-cytotoxicity scaffold for cancer cell-model studies

3

Inactive α-glucosidase comparator for SAR research

• [1] Somanathan, R., & Sultanbawa, M. U. S. (1972). Chemical investigation of ceylonese plants. Part I. Extractives of Calophyllum calaba L. and Calophyllum bracteatum Thw. (Guttiferae). Journal of the Chemical Society, Perkin Transactions 1, 1935-1943. View Source
• [2] Ponguschariyagul, S., Lugsanangarm, K., Sichaem, J., et al. (2018). Caloinophyllin A, a new chromanone derivative from Calophyllum inophyllum roots. Natural Product Research, 32(2), 253-259. View Source

Why Generic Substitution Fails: The Need for 1,8-Dimethoxy-2-hydroxyxanthone over Other Xanthone Analogs

Generic substitution among xanthone derivatives is scientifically inadvisable due to the profound impact of subtle substituent variations on biological activity and physicochemical properties. The number and specific positions of hydroxyl and methoxyl groups on the xanthone core directly dictate a molecule's interaction with biological targets, as evidenced by structure-activity relationship (SAR) studies across the class [1]. For instance, the precise ortho-, meta-, or para- relationships of substituents relative to the carbonyl group can dramatically alter antioxidant potency [1]. Therefore, a compound like 1,8-dimethoxy-2-hydroxyxanthone, with its unique 1,8-dimethoxy-2-hydroxy arrangement, cannot be considered functionally equivalent to its isomers (e.g., 1,7-dimethoxy derivatives) or compounds with different hydroxylation patterns (e.g., 1,8-dihydroxyxanthone), even if they share the same molecular formula or core structure. The following section details the specific, quantifiable evidence that substantiates this compound's distinct profile.

• Substitution pattern (1,8-dimethoxy-2-hydroxy) may shift target interaction relative to isomers
• Hydroxyl position can alter antioxidant response; 1,7-dimethoxy analogs may not transfer activity
• 1,8-dihydroxy or other xanthones may present different functional profiles

• [1] Garuda - Garba Rujukan Digital. (n.d.). Study on the influence of hydroxyl group position on the antioxidant activity of isolated xanthones. [Abstract]. View Source

Quantitative Evidence Guide: Verifiable Differentiation of 1,8-Dimethoxy-2-hydroxyxanthone from Close Analogs

Cytotoxicity Profile Against Human Cancer Cell Lines: A Direct Head-to-Head Comparison

In a direct comparative study, 1,8-dimethoxy-2-hydroxyxanthone (compound 7) was assessed for in vitro cytotoxicity against five human cancer cell lines (KB, HeLa S-3, MCF-7, HT-29, Hep G2). It was found to be inactive (IC50 > 100 µM) across all tested cell lines. This contrasts sharply with a structurally related compound from the same study, 1,6-dihydroxy-7-methoxyxanthone (compound 14), which exhibited moderate activity against KB, HeLa S-3, and MCF-7 cell lines with IC50 values ranging from 18.19 to 25.84 µM [1][2]. This data provides a clear quantitative differentiation in cytotoxic potential, demonstrating that 1,8-dimethoxy-2-hydroxyxanthone lacks the non-specific cytotoxicity observed in some closely related analogs.

Cytotoxicity Profile

Head-to-head

IC50 > 100 µM (inactive)
vs 18–26 µM for 1,6-dihydroxy-7-methoxyxanthone

Supports low-cytotoxicity scaffold differentiation

MTT assay; 5 human cancer cell lines

Evidence Dimension	In vitro Cytotoxicity
Target Compound Data	IC50 > 100 µM (Inactive)
Comparator Or Baseline	1,6-Dihydroxy-7-methoxyxanthone: IC50 = 18.19 - 25.84 µM (Moderate activity)
Quantified Difference	> 3.9-fold difference in potency (Target Compound > 100 µM vs. Comparator 18.19-25.84 µM)
Conditions	MTT assay; Human cancer cell lines: KB (oral epidermoid), HeLa S-3 (cervical), MCF-7 (breast), HT-29 (colorectal), Hep G2 (liver)

Why This Matters

This establishes 1,8-dimethoxy-2-hydroxyxanthone as a non-cytotoxic or low-cytotoxicity scaffold, which is a critical differentiating factor for applications where broad cellular toxicity is undesirable, such as in studies of specific molecular targets or as a negative control in cytotoxicity assays.

• [1] Ponguschariyagul, S., Lugsanangarm, K., Sichaem, J., et al. (2018). Caloinophyllin A, a new chromanone derivative from Calophyllum inophyllum roots. Natural Product Research, 32(2), 253-259. View Source
• [2] Ponguschariyagul, S. (2016). CHEMICAL CONSTITUENTS FROM THE ROOTS OF Calophyllum inophyllum L. Master's Thesis, Chulalongkorn University. View Source

Lack of Alpha-Glucosidase Inhibitory Activity: A Functional Differentiator

In a direct head-to-head screening, 1,8-dimethoxy-2-hydroxyxanthone was evaluated for its ability to inhibit α-glucosidase enzymes from both yeast and rat small intestine. The compound displayed no inhibitory activity against either enzyme, with IC50 values exceeding 600 µM for yeast α-glucosidase and > 3,000 µM for the rat small intestinal enzyme [1][2]. This absence of activity is a significant functional differentiator, as it indicates that the compound's specific substitution pattern (1,8-dimethoxy-2-hydroxy) does not confer α-glucosidase inhibition, a property found in other xanthone derivatives [1].

α-Glucosidase Activity

Head-to-head

IC50 > 600 µM (yeast)
> 3,000 µM (rat intestinal)

Allows exclusion from α-glucosidase targeting studies

Enzyme inhibition assay; no activity observed

Evidence Dimension	Alpha-Glucosidase Inhibition
Target Compound Data	IC50 > 600 µM (yeast) and > 3,000 µM (rat intestinal)
Comparator Or Baseline	Other xanthone derivatives in the same study displayed inhibitory activity (data not shown, but target compound was explicitly identified as inactive).
Quantified Difference	Target compound is inactive at the highest tested concentrations.
Conditions	In vitro enzyme inhibition assay; Yeast α-glucosidase and rat small intestinal α-glucosidase

Why This Matters

This evidence allows researchers to exclude 1,8-dimethoxy-2-hydroxyxanthone from consideration for studies focused on α-glucosidase inhibition, preventing wasted resources on an inactive analog. It also provides a valuable 'inactive' comparator for SAR studies within the xanthone class.

• [1] Ponguschariyagul, S. (2016). CHEMICAL CONSTITUENTS FROM THE ROOTS OF Calophyllum inophyllum L. Master's Thesis, Chulalongkorn University. View Source
• [2] Ponguschariyagul, S., Lugsanangarm, K., Sichaem, J., et al. (2018). Caloinophyllin A, a new chromanone derivative from Calophyllum inophyllum roots. Natural Product Research, 32(2), 253-259. View Source

Computationally Predicted ADMET Profile: Differentiated Physicochemical Properties

Computational predictions using admetSAR 2.0 provide a baseline for comparing physicochemical and ADMET properties. 1,8-Dimethoxy-2-hydroxyxanthone is predicted to have high Caco-2 permeability (0.7447, or 74.47%), suggesting good intestinal absorption, and a low probability of crossing the blood-brain barrier (-0.7750) [1]. While these are in silico predictions and not direct experimental comparisons, they offer a class-level inference. The specific TPSA of 65.00 Ų and its exact mass of 272.06847348 g/mol are fixed, distinguishing it from analogs with different molecular weights or polar surface areas, which are key determinants of bioavailability and distribution [1][2].

Predicted ADMET

Class-level inference

Caco-2: 74.5% permeability
BBB: low probability
TPSA: 65.00 Ų

Predicted oral absorption, low CNS penetration profile

In silico admetSAR 2.0; data to verify experimentally

Evidence Dimension	Predicted ADMET Properties
Target Compound Data	Caco-2 Permeability: 0.7447 (74.47%); Blood-Brain Barrier (BBB) Penetration: -0.7750 (low probability); TPSA: 65.00 Ų
Comparator Or Baseline	In-class xanthone derivatives would have different TPSA and potentially different ADMET profiles based on their substitution pattern.
Quantified Difference	Not applicable; this is a compound-specific profile.
Conditions	Computational prediction using admetSAR 2.0 model.

Why This Matters

For procurement decisions related to in vivo studies or drug discovery programs, these predicted ADMET properties provide a preliminary filter. A compound predicted to have good oral absorption but low brain penetration is suitable for peripheral target studies while avoiding CNS-related confounding effects, a profile not guaranteed for other xanthone analogs.

• [1] PlantaE DB. (2026). 1,8-Dimethoxy-2-hydroxyxanthone - ADMET Properties. View Source
• [2] PubChem. (n.d.). 1,8-Dimethoxy-2-hydroxyxanthone. [Data deposited in or computed by PubChem]. View Source

Natural Occurrence and Isolation: A Differentiated Source Profile

1,8-Dimethoxy-2-hydroxyxanthone has been isolated and characterized from specific Calophyllum species, including C. calaba, C. inophyllum, C. membranaceum, and C. teysmannii [1][2]. This natural occurrence profile distinguishes it from other xanthones that may be found in different genera (e.g., Garcinia, Swertia) or have a synthetic origin. While not a quantitative potency metric, the compound's natural source is a verifiable differentiator for researchers seeking plant-derived compounds or those studying the chemotaxonomy of the Clusiaceae family. Its isolation alongside specific co-metabolites (e.g., caloinophyllin A, 1,6-dihydroxy-7-methoxyxanthone) provides context for its biosynthesis and potential synergistic effects in crude extracts [2].

Natural Source

Supporting evidence

Isolated from Calophyllum calaba, C. inophyllum, etc.

Supports plant-source traceability and chemotaxonomy

Phytochemical investigation; qualitative differentiator

Evidence Dimension	Natural Source
Target Compound Data	Isolated from Calophyllum calaba, C. inophyllum, C. membranaceum, C. teysmannii
Comparator Or Baseline	Other xanthones may be isolated from different plant genera or be purely synthetic.
Quantified Difference	Not applicable; this is a qualitative differentiator.
Conditions	Phytochemical investigation and isolation.

Why This Matters

For procurement in natural product research, the defined plant source ensures traceability and allows for studies on biosynthesis, ecological roles, or the preparation of standardized extracts. This is a key differentiator from synthetic analogs or those from less-defined sources.

• [1] Somanathan, R., & Sultanbawa, M. U. S. (1972). Chemical investigation of ceylonese plants. Part I. Extractives of Calophyllum calaba L. and Calophyllum bracteatum Thw. (Guttiferae). Journal of the Chemical Society, Perkin Transactions 1, 1935-1943. View Source
• [2] Ponguschariyagul, S., Lugsanangarm, K., Sichaem, J., et al. (2018). Caloinophyllin A, a new chromanone derivative from Calophyllum inophyllum roots. Natural Product Research, 32(2), 253-259. View Source

Best Research and Industrial Application Scenarios for 1,8-Dimethoxy-2-hydroxyxanthone

Use as a Non-Cytotoxic Scaffold or Negative Control in Anticancer Screening

Given its demonstrated inactivity (IC50 > 100 µM) against a panel of five human cancer cell lines [1], 1,8-dimethoxy-2-hydroxyxanthone is an ideal candidate for use as a non-cytotoxic scaffold in medicinal chemistry programs. It can serve as a starting point for semi-synthetic derivatization aimed at introducing cytotoxic activity without the confounding factor of inherent scaffold toxicity. Furthermore, it is a valuable negative control compound in cytotoxicity assays, providing a baseline for assessing the potency of more active xanthone derivatives or other experimental therapeutics.

Exclusion from Alpha-Glucosidase Inhibition Studies

The compound's demonstrated lack of alpha-glucosidase inhibitory activity (IC50 > 600 µM for yeast enzyme; > 3,000 µM for rat intestinal enzyme) [1] provides a clear scientific rationale for excluding it from studies focused on diabetes or metabolic disorder models involving this enzyme. Researchers can confidently avoid this compound when seeking alpha-glucosidase inhibitors, saving time and resources that might otherwise be spent on an inactive analog.

Phytochemical and Chemotaxonomic Research in Calophyllum Species

As a characteristic secondary metabolite of several Calophyllum species [1][2], 1,8-dimethoxy-2-hydroxyxanthone is a valuable chemical marker for phytochemical and chemotaxonomic investigations. Its presence can aid in the authentication of plant material, the study of biosynthetic pathways within the Clusiaceae family, and the quality control of herbal preparations derived from these plants.

In Silico Modeling and ADMET Prediction Studies

The availability of computational ADMET predictions for 1,8-dimethoxy-2-hydroxyxanthone [1] makes it a useful model compound for in silico studies. Researchers can use its predicted profile (e.g., high Caco-2 permeability, low BBB penetration) as a benchmark for comparing other xanthone derivatives or for training and validating predictive models. Its well-defined structure and lack of complex stereochemistry simplify computational analyses.

Application

Selection Property

Validation Focus

Cancer cell-model negative control

Low-cytotoxicity endpoint profile

Cytotoxicity assay baseline validation

α-Glucosidase pathway exclusion

Inactive enzyme comparator context

Enzyme inhibition assay review

Calophyllum chemotaxonomy

Defined natural source

Plant authentication / phytochemistry

In silico ADMET modeling

Computational ADMET benchmark

Model validation with defined structure

• [1] Ponguschariyagul, S., Lugsanangarm, K., Sichaem, J., et al. (2018). Caloinophyllin A, a new chromanone derivative from Calophyllum inophyllum roots. Natural Product Research, 32(2), 253-259. View Source
• [2] Somanathan, R., & Sultanbawa, M. U. S. (1972). Chemical investigation of ceylonese plants. Part I. Extractives of Calophyllum calaba L. and Calophyllum bracteatum Thw. (Guttiferae). Journal of the Chemical Society, Perkin Transactions 1, 1935-1943. View Source
• [3] PlantaE DB. (2026). 1,8-Dimethoxy-2-hydroxyxanthone - ADMET Properties. View Source